2-METHYL-4-PENTENOIC ACID
2-METHYL-4-PENTENOIC ACID
2-Methyl-4-pentenoic acid, also known as fema 3511 or methylallylacetic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methyl-4-pentenoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-4-pentenoic acid has been detected in multiple biofluids, such as saliva and urine. Within the cell, 2-methyl-4-pentenoic acid is primarily located in the cytoplasm and adiposome. 2-Methyl-4-pentenoic acid has a cheese and fruity taste.
2-Methyl-4-pentenoic acid is a branched-chain fatty acid.
2-Methyl-4-pentenoic acid is a branched-chain fatty acid.
Brand Name:
Vulcanchem
CAS No.:
1575-74-2
VCID:
VC0075272
InChI:
InChI=1S/C6H10O2/c1-3-4-5(2)6(7)8/h3,5H,1,4H2,2H3,(H,7,8)
SMILES:
CC(CC=C)C(=O)O
Molecular Formula:
C6H10O2
Molecular Weight:
114.14 g/mol
2-METHYL-4-PENTENOIC ACID
CAS No.: 1575-74-2
Main Products
VCID: VC0075272
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol
| CAS No. | 1575-74-2 |
|---|---|
| Product Name | 2-METHYL-4-PENTENOIC ACID |
| Molecular Formula | C6H10O2 |
| Molecular Weight | 114.14 g/mol |
| IUPAC Name | 2-methylpent-4-enoic acid |
| Standard InChI | InChI=1S/C6H10O2/c1-3-4-5(2)6(7)8/h3,5H,1,4H2,2H3,(H,7,8) |
| Standard InChIKey | HVRZYSHVZOELOH-UHFFFAOYSA-N |
| SMILES | CC(CC=C)C(=O)O |
| Canonical SMILES | CC(CC=C)C(=O)O |
| Density | 0.92 |
| Description | 2-Methyl-4-pentenoic acid, also known as fema 3511 or methylallylacetic acid, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methyl-4-pentenoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methyl-4-pentenoic acid has been detected in multiple biofluids, such as saliva and urine. Within the cell, 2-methyl-4-pentenoic acid is primarily located in the cytoplasm and adiposome. 2-Methyl-4-pentenoic acid has a cheese and fruity taste. 2-Methyl-4-pentenoic acid is a branched-chain fatty acid. |
| Solubility | slightly soluble in water, soluble in alcohol and most fixed oils |
| PubChem Compound | 549519 |
| Last Modified | Nov 11 2021 |
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